Cas no 854137-56-7 (3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide)

3-(4-Ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide is a heterocyclic compound featuring a 1,2,4-triazole core with an ethyl substituent at the 4-position and a sulfanyl group at the 5-position. The propanamide side chain enhances its solubility and potential for further functionalization. This structure imparts versatility in applications such as medicinal chemistry, where it may serve as a building block for biologically active molecules, or in materials science for coordination chemistry. The presence of both sulfur and nitrogen donors offers chelating properties, making it useful in metal-ligand interactions. Its well-defined reactivity profile allows for precise modifications, supporting its use in synthetic and pharmaceutical research.
3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide structure
854137-56-7 structure
Product Name:3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide
CAS No:854137-56-7
MF:C7H12N4OS
MW:200.261379241943
CID:3108320
PubChem ID:4962564
Update Time:2025-05-19

3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)propanamide
    • HMS1732K09
    • SR-01000070780
    • 3-(4-ethyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)propanamide
    • AKOS009013359
    • EN300-13655
    • 854137-56-7
    • CS-0233849
    • Z90666755
    • 3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide
    • SR-01000070780-1
    • Inchi: 1S/C7H12N4OS/c1-2-11-6(4-3-5(8)12)9-10-7(11)13/h2-4H2,1H3,(H2,8,12)(H,10,13)
    • InChI Key: HWGGBZTZPJQKCS-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CCC(N)=O)N1CC

Computed Properties

  • Exact Mass: 200.07318219Da
  • Monoisotopic Mass: 200.07318219Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 208-210 °C
  • Boiling Point: 371.4±44.0 °C at 760 mmHg
  • Flash Point: 178.4±28.4 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide Security Information

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Additional information on 3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide

Compound CAS No 854137-56-7: 3-(4-Ethyl-5-Sulfanyl-4H-1,2,4-Triazol-3-Yl)Propanamide

The compound with CAS No 854137-56-7, commonly referred to as 3-(4-Ethyl-5-Sulfanyl-4H-1,2,4-Triazol-3-Yl)Propanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a triazole ring system substituted with an ethyl group at the 4-position and a sulfanyl group at the 5-position, with a propanamide substituent attached at the 3-position.

Recent studies have highlighted the potential of 3-(4-Ethyl-5-Sulfanyl-4H-1,2,4-Triazol-3-Yl)Propanamide as a versatile building block in medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents. For instance, researchers have reported that this compound exhibits promising anti-inflammatory properties due to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, its sulfanyl group contributes to its stability and bioavailability, making it a favorable choice for drug development.

In terms of chemical synthesis, the preparation of CAS No 854137-56-7 involves a multi-step process that typically begins with the synthesis of the triazole core. The introduction of substituents such as the ethyl and sulfanyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and enhancing scalability.

The physical properties of 3-(4-Ethyl-5-Sulfanyl-4H-1,2,4-Triazol-3-Yl)Propanamide are also noteworthy. It exists as a crystalline solid with a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC), which is often used for quality control purposes.

From an applications perspective, this compound has shown potential in several emerging areas. In the field of materials science, it has been explored as a precursor for the synthesis of advanced polymers and coatings with tailored properties. Additionally, its ability to act as a ligand in metal coordination chemistry has opened new avenues for catalysis and sensor development.

In conclusion, CAS No 854137-56, 7, or 3-(4-Ethyl-Sulfanyl-Triazol-Propanamide, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with its diverse functional groups and favorable physical properties, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, its role in driving innovation in science and technology is expected to grow further.

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